Cas no 479638-64-7 (1H-Pyrazole-4-methanol,1-ethyl-5-fluoro-3-(trifluoromethyl)-(9CI))

• Product Name: 1H-Pyrazole-4-methanol,1-ethyl-5-fluoro-3-(trifluoromethyl)-(9CI)
• CAS No: 479638-64-7
• MF: C₇H₈F₄N₂O
• MW: 212.144835472107
• CID: 931646
• PubChem ID: 22934882
• Update Time: 2025-04-19

1H-Pyrazole-4-methanol,1-ethyl-5-fluoro-3-(trifluoromethyl)-(9CI) Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-methanol,1-ethyl-5-fluoro-3-(trifluoromethyl)-(9CI)
• (1-Ethyl-5-fluoro-3-(trifluoromethyl)-1H-pyrazol-4-yl)methanol
• DB-279562
• (1-ethyl-5-fluoro-3-trifluoromethyl-1H-pyrazol-4-yl)-methanol
• SCHEMBL940309
• 479638-64-7
• 1H-Pyrazole-4-methanol, 1-ethyl-5-fluoro-3-(trifluoromethyl)-

• Inchi： 1S/C7H8F4N2O/c1-2-13-6(8)4(3-14)5(12-13)7(9,10)11/h14H,2-3H2,1H3
• InChI Key： RYUGTFXPLDDXRZ-UHFFFAOYSA-N
• SMILES： FC1=C(CO)C(C(F)(F)F)=NN1CC

Computed Properties

• Exact Mass: 212.057
• Monoisotopic Mass: 212.057
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38A^2
• XLogP3: 1

Experimental Properties

• PSA: 38.05000
• LogP: 1.55320